Cas no 1514231-98-1 (5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole
• CAS No: 1514231-98-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 4775948
• Update Time: 2025-06-08

5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole
• 5-(Azetidin-3-yl)-3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazole
• 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C10H15N3O2/c1-3-14-4-2-7(1)9-12-10(15-13-9)8-5-11-6-8/h7-8,11H,1-6H2
• InChI Key： ABLMPSDRZIPHDL-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(C3CNC3)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0
• Topological Polar Surface Area: 60.2

Additional information on 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole

5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole: A Promising Compound in Medicinal Chemistry

CAS No. 1514231-98-1, 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole, is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole is characterized by the presence of an azetidine ring and a tetrahydro-pyran (oxane) ring, both of which contribute to its pharmacological profile. The azetidine ring is a four-membered cyclic amine that is less common in natural products but has been increasingly explored in drug design due to its conformational rigidity and ability to form hydrogen bonds. The tetrahydro-pyran ring, on the other hand, is a six-membered cyclic ether that provides additional structural stability and hydrophobicity.

Recent studies have highlighted the potential of 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole has also shown promise as an antimicrobial agent. A study conducted by a team at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

In addition to its anti-inflammatory and antimicrobial activities, 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazoleCancer Research Journal reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective toxicity towards cancer cells and minimal cytotoxicity towards normal cells make it an attractive lead compound for further drug development.

The synthesis of 5-(Azetidin-3-yl)-3-(oxan-4-yl strong > ) -1 , 2 , 4 - < strong > oxadiazole strong > involves multi-step reactions that highlight the synthetic versatility of heterocyclic compounds. A typical synthetic route begins with the formation of an azetidine derivative followed by coupling with a tetrahydro-pyran derivative. The final step involves cyclization to form the 1,2,4-thiadiazole ring. This synthetic approach allows for the introduction of various functional groups that can be tailored to enhance specific biological activities.

In conclusion, 5-(< strong > Azetidin -3 - yl strong > ) -3 -( < strong > oxan -4 - yl strong > ) -1 , 2 , 4 - < strong > oxadiazole strong > (CAS No. 1514231 -98 -1) represents a promising compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in areas such as inflammation, infection, and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for advancing medical treatments.